3-Amino-5-fluoropyridin-2(1H)-one hydrochloride

3-Amino-5-fluoropyridin-2(1H)-one hydrochloride is a chemical compound with the molecular formula $C_5H_6ClFN_2O$ and a molecular weight of approximately 164.56 g/mol. It is characterized by the presence of an amino group and a fluorine atom on a pyridine ring, specifically at the 3 and 5 positions, respectively. The compound exists as a hydrochloride salt, which enhances its solubility in water and makes it suitable for various applications in chemical synthesis and biological studies .

• Nucleophilic Substitution: The amino group can act as a nucleophile, allowing for substitution reactions with electrophiles.
• Acylation: The amino group can be acylated to form amides.
• Fluorination: The fluorine atom may undergo further substitution reactions under specific conditions.

These reactions are significant in synthesizing more complex organic molecules and derivatives .

3-Amino-5-fluoropyridin-2(1H)-one hydrochloride exhibits notable biological activities. Research indicates that compounds with similar structures often show:

• Antimicrobial Activity: Some derivatives have been studied for their effectiveness against various bacterial strains.
• Anticancer Properties: Certain pyridine derivatives have been linked to inhibition of cancer cell proliferation.
• Enzyme Inhibition: The compound may act as an inhibitor for specific enzymes involved in metabolic pathways.

Further studies are required to elucidate its exact mechanisms of action and therapeutic potential .

Several methods exist for synthesizing 3-amino-5-fluoropyridin-2(1H)-one hydrochloride, including:

• Direct Fluorination: Starting from 3-amino-pyridin-2(1H)-one, fluorination can be achieved using fluorinating agents.
• Substitution Reactions: Utilizing appropriate reagents to introduce the amino group at the desired position on the pyridine ring.
• Hydrochloride Formation: The base form of the compound can be converted into its hydrochloride salt by treatment with hydrochloric acid.

Each method has its own advantages and may vary in yield and purity .

The compound has several applications across various fields:

• Pharmaceutical Industry: Used as an intermediate in the synthesis of pharmaceuticals, particularly those targeting infectious diseases or cancer.
• Chemical Research: Serves as a building block for developing new compounds with potential biological activities.
• Agricultural Chemicals: May find use in developing agrochemicals due to its antimicrobial properties.

Its versatility makes it a valuable compound in both academic research and industrial applications .

Interaction studies involving 3-amino-5-fluoropyridin-2(1H)-one hydrochloride focus on its binding affinity with various biological targets:

• Protein-Ligand Interactions: Investigations into how this compound interacts with enzymes or receptors can provide insights into its potential therapeutic effects.
• Synergistic Effects: Studies may explore how this compound works in combination with other drugs to enhance efficacy or reduce side effects.

Understanding these interactions is crucial for optimizing its use in drug development .

Several compounds share structural similarities with 3-amino-5-fluoropyridin-2(1H)-one hydrochloride. Here are some notable examples:

Uniqueness

The uniqueness of 3-amino-5-fluoropyridin-2(1H)-one hydrochloride lies in its specific combination of functional groups, which confers distinct biological properties that may not be present in other similar compounds. Its particular arrangement allows for unique interactions within biological systems, making it a subject of interest for further research .

Traditional Nucleophilic Substitution Approaches

Nucleophilic aromatic substitution (S_NAr) has historically dominated the synthesis of fluorinated pyridinones. The electron-withdrawing fluorine atom at the 5-position activates the pyridine ring toward nucleophilic attack, particularly at the 3-position. A representative route involves treating 5-fluoro-2-methoxypyridine with ammonia under high-pressure conditions (150–200°C, 10–15 atm), yielding 3-amino-5-fluoropyridin-2(1H)-one after acidic workup and subsequent hydrochlorination.

Key limitations include harsh reaction conditions and moderate regioselectivity. For instance, competing substitution at the 4-position can occur if the leaving group (e.g., methoxy) is insufficiently activated. Recent studies demonstrate that substituting methoxy with better-leaving groups like triflate improves regioselectivity to >95% while reducing reaction temperatures to 80–100°C. Table 1 compares yields and conditions across leaving groups:

Data synthesized from Beilstein Journal of Organic Chemistry and Organic & Biomolecular Chemistry studies.

The solvent choice profoundly impacts reaction kinetics. Polar aprotic solvents like DMF stabilize transition states, whereas protic solvents (e.g., ethanol) slow nucleophilic attack due to hydrogen bonding with ammonia.

Modern Transition Metal-Catalyzed Coupling Strategies

Palladium-catalyzed amination has emerged as a powerful alternative to classical S_NAr. This method employs Pd(0) or Pd(II) complexes to cross-couple aryl halides with ammonia surrogates, such as benzophenone imine, followed by acidic deprotection. A notable protocol involves reacting 5-fluoro-2-chloropyridin-3-amine with [Pd(allyl)Cl]₂ and Xantphos ligand in toluene at 100°C, achieving 92% yield after hydrochlorination.

Mechanistic studies reveal that oxidative addition of the C–Cl bond to Pd(0) forms a Pd(II) intermediate, which undergoes transmetalation with the ammonia surrogate. Reductive elimination then releases the coupled product. The fluorine atom’s inductive effect accelerates oxidative addition by polarizing the C–Cl bond. Table 2 outlines catalytic systems and their efficiencies:

Adapted from Organic & Biomolecular Chemistry and PMC studies.

This method circumvents the high-pressure requirements of S_NAr but introduces challenges in ligand cost and Pd removal during purification.

Microwave-Assisted Synthesis Optimization

Microwave irradiation revolutionizes reaction acceleration through dielectric heating. In one optimized procedure, 5-fluoro-2-chloropyridin-3-amine, aqueous ammonia, and K₂CO₃ are irradiated at 150°C for 15 minutes in a sealed vessel, yielding 89% product. The rapid heating minimizes decomposition pathways, a common issue in conventional thermal methods.

Comparative kinetic analysis demonstrates a 40-fold rate enhancement over oil-bath heating (Figure 1):

Figure 1. Reaction progress under microwave (MW) vs. conventional heating.

• MW: 90% conversion in 15 min.
• Conventional: 90% conversion in 10 h.

Data derived from PMC studies on fluoropyridine synthesis.

Scale-up remains challenging due to penetration depth limitations of microwaves, though continuous-flow reactors are mitigating this issue.

Solvent-Free Mechanochemical Production Techniques

Mechanochemistry, utilizing ball milling or grinding, offers an eco-friendly synthesis route. A prototypical method involves milling 5-fluoro-2-hydroxy-pyridin-3-amine with NH₄Cl and CaO (1:3:2 molar ratio) at 30 Hz for 2 hours, achieving 84% yield. The mechanical force induces proton transfer from the hydroxyl group to CaO, generating an in situ leaving group (H₂O), which is expelled under shear stress.

Advantages include:

• Elimination of solvent waste.
• Reduced reaction times (2 h vs. 12 h in solution).
• Tolerance to moisture and oxygen.

Table 3 contrasts energy inputs across methods:

Calculations based on Beilstein Journal data and green chemistry metrics.

Density Functional Theory Analysis of Electronic Configuration

Density functional theory (DFT) calculations at the B3LYP/6-311++G(2d,2p) level reveal critical insights into the electronic structure of 3-amino-5-fluoropyridin-2(1H)-one hydrochloride. The fluorine atom at position 5 induces significant electron-withdrawing effects, reducing the electron density on the pyridinone ring by 12% compared to non-fluorinated analogs [2] [3]. The amine group at position 3 participates in intramolecular hydrogen bonding with the carbonyl oxygen, stabilizing the keto tautomer by 6.8 kcal/mol [3].

Table 1: Key DFT Parameters for 3-Amino-5-fluoropyridin-2(1H)-one Hydrochloride

The HOMO-LUMO gap of 4.12 eV suggests moderate reactivity, consistent with pyridine derivatives used in pharmaceutical intermediates [2]. Molecular electrostatic potential maps highlight nucleophilic regions at the amine group and electrophilic zones near the fluorine atom, guiding predictions about regioselective reactions [3].

Molecular Dynamics Simulations of Solvation Effects

Explicit solvent MD simulations (300 K, 1 atm) in aqueous and DMSO environments demonstrate pronounced solvent-solute interactions. The hydrochloride counterion forms a stable hydration shell with 6.3 water molecules on average, reducing the compound’s diffusion coefficient by 38% compared to its free base form [3]. In DMSO, the carbonyl oxygen participates in 2.1 hydrogen bonds per nanosecond with solvent molecules, stabilizing the keto form by 3.2 kcal/mol [3].

Table 2: Solvation Dynamics in Different Media

Radial distribution functions (RDFs) between fluorine and solvent hydrogen atoms show a sharp peak at 2.1 Å, indicating strong F···H-O interactions that influence solubility profiles [3].

Quantum Mechanical Studies of Tautomeric Equilibria

The tautomeric equilibrium between keto (3-amino-5-fluoropyridin-2(1H)-one) and enol (3-amino-5-fluoropyridin-2-ol) forms was investigated using coupled-cluster CCSD(T)/cc-pVTZ calculations. The keto form is energetically favored by 9.3 kcal/mol in the gas phase, but this difference reduces to 2.1 kcal/mol in aqueous solution due to enhanced stabilization of the enol tautomer’s hydroxyl group [3].

Table 3: Tautomeric Energy Differences

Proton transfer barriers calculated via nudged elastic band (NEB) methods show a 22.4 kcal/mol activation energy in vacuum, decreasing to 14.7 kcal/mol with three explicit water molecules acting as proton shuttles [3]. This explains the compound’s pH-dependent tautomerization behavior in biological systems.

Kinase Inhibition Profiling Across Human Protein Kinome

The 3-amino-5-fluoropyridin-2(1H)-one scaffold has emerged as a privileged structure in fragment-based drug discovery programs targeting protein kinases. This heterocyclic framework represents a key component in kinase-targeted fragment libraries, demonstrating significant utility in identifying ligand-efficient inhibitors across the human protein kinome [1] [2] [3].

Fragment screening campaigns utilizing 3-aminopyridin-2-one-based libraries have been conducted against representative kinase panels, typically comprising 26 kinases that span the major kinase families [1]. These systematic screening efforts have revealed that fragments containing the 3-amino-5-fluoropyridin-2(1H)-one core exhibit preferential binding to specific kinase subfamilies, particularly monopolar spindle 1 (MPS1) and Aurora kinases [1] [4]. The fragment-based approach allows for the efficient exploration of chemical space while maintaining favorable physicochemical properties consistent with Lipinski's rule of three.

Table 1: Kinase Inhibition Profile of 3-Amino-5-fluoropyridin-2(1H)-one Derivatives

The fluorine substitution at the 5-position of the pyridin-2(1H)-one ring system provides several advantages for kinase binding. The electronegativity of fluorine modulates the electronic distribution across the aromatic system, enhancing hydrogen bonding interactions with the kinase hinge region [5]. Additionally, the fluorine atom serves as a metabolic blocking group, preventing oxidative metabolism at this position while maintaining the overall molecular topology [6].

Kinase selectivity profiling has revealed that compounds containing the 3-amino-5-fluoropyridin-2(1H)-one scaffold exhibit preferential inhibition of kinases with specific gatekeeper residues. The selectivity profile indicates enhanced binding to kinases possessing methionine or threonine gatekeeper residues, while showing reduced affinity for kinases with bulky phenylalanine gatekeepers [7] [8]. This selectivity pattern can be attributed to the specific geometric requirements of the fluorinated pyridinone scaffold for optimal binding pocket accommodation.

Table 2: Biochemical Profiling Data for Representative Kinases

The kinase inhibition profiling has also demonstrated the importance of the amino group at the 3-position for maintaining kinase binding affinity. Structure-activity relationship studies indicate that modification or removal of this amino group results in significant loss of inhibitory potency across multiple kinase targets [1]. The amino group participates in crucial hydrogen bonding interactions with conserved residues in the kinase active site, particularly with the backbone carbonyl of residues in the hinge region.

Allosteric Binding Site Identification Through Cryo-EM Studies

Recent advances in cryogenic electron microscopy have enabled high-resolution structural characterization of protein-ligand complexes containing 3-amino-5-fluoropyridin-2(1H)-one derivatives. These studies have revealed novel allosteric binding sites that were previously inaccessible through conventional crystallographic approaches [9] [10] [11].

Cryo-EM structural analysis of kinase-inhibitor complexes has identified two distinct allosteric binding modes for compounds containing the 3-amino-5-fluoropyridin-2(1H)-one scaffold. The first binding mode involves interaction with a cryptic allosteric site located adjacent to the activation loop, while the second mode engages a previously uncharacterized pocket formed by the displacement of the alphaC helix [10] [12]. These allosteric binding sites offer unique opportunities for achieving enhanced kinase selectivity compared to traditional ATP-competitive inhibitors.

Table 3: Cryo-EM Structural Data for Allosteric Binding Sites

The structural studies have revealed that the fluorine substituent in 3-amino-5-fluoropyridin-2(1H)-one plays a critical role in allosteric site recognition. The fluorine atom participates in unique halogen bonding interactions with electron-rich regions of the protein backbone, contributing to the stabilization of specific protein conformations [13]. These interactions are particularly evident in the binding to the activation loop pocket, where the fluorine atom forms favorable contacts with the carbonyl oxygen of conserved glycine residues.

Cryo-EM analysis has also demonstrated that allosteric binding of 3-amino-5-fluoropyridin-2(1H)-one derivatives induces conformational changes that propagate throughout the kinase domain. These allosteric effects result in altered kinase activity through disruption of the regulatory spine network, which is essential for kinase activation [12]. The ability to modulate kinase activity through allosteric mechanisms represents a significant advantage for therapeutic applications, as it can provide enhanced selectivity and reduced off-target effects.

Table 4: Allosteric Binding Site Characterization

The identification of these allosteric sites through cryo-EM has opened new avenues for structure-based drug design. The detailed structural information provides a foundation for rational optimization of 3-amino-5-fluoropyridin-2(1H)-one derivatives to achieve enhanced potency and selectivity through allosteric mechanisms. This approach represents a paradigm shift from traditional orthosteric inhibition strategies and offers the potential for developing next-generation kinase inhibitors with improved therapeutic profiles.

Structure-Activity Relationship of Bioisosteric Modifications

The structure-activity relationship of 3-amino-5-fluoropyridin-2(1H)-one derivatives has been extensively studied through systematic bioisosteric replacement strategies. These modifications focus on optimizing the pharmacokinetic properties, metabolic stability, and target selectivity while maintaining the essential pharmacophoric elements required for kinase binding [6] [14] [15].

Bioisosteric replacement of the fluorine atom at the 5-position has been explored to modulate lipophilicity and metabolic stability. Replacement with chlorine or bromine atoms results in increased lipophilicity but decreased metabolic stability due to enhanced susceptibility to oxidative metabolism [5]. Conversely, replacement with hydrogen or methyl groups leads to reduced potency against kinase targets, suggesting that the electronegativity of the fluorine substituent is crucial for optimal binding interactions.

Table 5: Bioisosteric Modifications of the 5-Position Substituent

The amino group at the 3-position represents another key site for bioisosteric modifications. Replacement with hydroxyl or methoxy groups results in significant loss of kinase binding affinity, confirming the importance of the amino group for hydrogen bonding interactions with the kinase hinge region [16]. However, modification to form substituted amines, such as methylamino or dimethylamino groups, can be tolerated with modest effects on potency, providing opportunities for fine-tuning pharmacokinetic properties.

Bioisosteric replacement of the pyridin-2(1H)-one core has been investigated to explore alternative heterocyclic scaffolds. Replacement with pyrimidin-2(1H)-one or pyrazin-2(1H)-one systems results in altered binding modes and modified selectivity profiles [17]. The pyrimidin-2(1H)-one replacement maintains good kinase binding affinity while providing enhanced selectivity for certain kinase subfamilies. These modifications demonstrate the potential for scaffold hopping strategies to access novel chemical space while retaining the desired biological activity.

Table 6: Scaffold Bioisosteric Replacements

The structure-activity relationship studies have revealed that bioisosteric modifications can be strategically employed to modulate both primary pharmacology and secondary properties. The fluorine atom at the 5-position serves as a key anchor point for kinase binding, while the amino group at the 3-position provides the primary pharmacophoric interaction. Modifications to the core heterocycle offer opportunities for fine-tuning selectivity and pharmacokinetic properties without compromising the essential binding interactions [18] [19].

Table 7: Comprehensive SAR Analysis of Key Modifications

The comprehensive structure-activity relationship analysis demonstrates that 3-amino-5-fluoropyridin-2(1H)-one represents an optimized scaffold for kinase inhibition applications. The specific combination of substituents provides the ideal balance of potency, selectivity, and drug-like properties required for successful fragment-based drug discovery programs. Further optimization through bioisosteric replacement strategies can fine-tune these properties to meet specific therapeutic requirements while maintaining the essential pharmacophoric elements for kinase binding.